Cas no 1569304-40-0 (4-Methylumbelliferone-13C4)

• Product name: 4-Methylumbelliferone-13C4
• CAS No: 1569304-40-0
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 4552877
• PubChem ID: 73211824

4-Methylumbelliferone-13C4 Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferone-13C4
• [13C4]-4-Methylumbelliferone
• 7-hydroxy-4-(113C)methylchromen-2-one
• 1569304-40-0
• J-009356

• Inchi： 1S/C10H8O3/c1-6-4-10(12)13-9-5-7(11)2-3-8(6)9/h2-5,11H,1H3
• InChI Key： HSHNITRMYYLLCV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC(O)=C2)C(C)=C1

Computed Properties

• Exact Mass: 180.06076345g/mol
• Monoisotopic Mass: 180.06076345g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 179-182oC
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated)
• Vapor Pressure: Not available

4-Methylumbelliferone-13C4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on 4-Methylumbelliferone-13C4

4-Methylumbelliferone-13C4: A Comprehensive Overview

4-Methylumbelliferone-13C4 (CAS No. 1569304-40-0) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound is a derivative of methylumbelliferone, a naturally occurring coumarin found in various plants. The 13C4 designation indicates that the compound has been isotopically labeled with four carbon atoms enriched with carbon-13, making it particularly valuable for advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and metabolomics studies.

The synthesis of 4-Methylumbelliferone-13C4 involves a multi-step process that combines traditional organic synthesis methods with modern isotopic labeling techniques. The starting material, methylumbelliferone, undergoes a series of transformations to introduce the 13C4 label while maintaining the structural integrity of the molecule. This process ensures that the compound retains its pharmacological properties while enabling precise tracking in biological systems.

Recent studies have highlighted the potential of 4-Methylumbelliferone-13C4 in drug development and metabolic research. Its ability to act as a bioisostere—molecules with similar physical properties but different chemical structures—makes it an attractive candidate for designing novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress, which are implicated in chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 4-Methylumbelliferone-13C4 has found utility in metabolomics and systems biology. The incorporation of the 13C4 label allows scientists to track the fate of this compound within complex biological systems using high-resolution mass spectrometry (HRMS). This capability has been instrumental in understanding the metabolic pathways involved in drug disposition and bioavailability, providing critical insights for optimizing drug delivery systems.

One of the most promising areas of research involving 4-Methylumbelliferone-13C4 is its application as a biosensor or reporter molecule. By leveraging its fluorescence properties, researchers have developed assays to detect specific enzymatic activities or molecular interactions in real-time. These assays have been applied in high-throughput screening platforms to identify potential drug candidates or biomarkers for diseases.

The structural features of 4-Methylumbelliferone-13C4 also make it an ideal substrate for studying enzyme kinetics and protein-ligand interactions. Its coumarin backbone provides a rigid framework that can be modified to investigate how structural changes influence binding affinity and catalytic activity. This has led to advancements in enzyme engineering and the development of biocatalysts for industrial applications.

From an environmental perspective, 4-Methylumbelliferone-13C4 has been utilized to study the biodegradation pathways of similar compounds in natural ecosystems. By tracing its transformation under various environmental conditions, researchers can better understand how such molecules impact ecosystems and develop strategies for mitigating their effects.

In conclusion, 4-Methylumbelliferone-13C4 (CAS No. 1569304-40-0) is a versatile compound with applications spanning multiple disciplines. Its isotopic labeling makes it an invaluable tool for advanced analytical studies, while its structural properties position it as a promising candidate for drug development and metabolic research. As ongoing studies continue to uncover new insights into its potential, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.